Cas no 876873-93-7 (2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide)

• Product Name: 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide
• CAS No: 876873-93-7
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5438255
• PubChem ID: 7464404
• Update Time: 2025-11-06

2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS001199414
• Z90332475
• STL019844
• 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide
• F3215-0298
• 2-methyl-5-(3-nitrophenyl)-N-(m-tolyl)furan-3-carboxamide
• CCG-310712
• 876873-93-7
• 2-Methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)-3-furancarboxamide

• Inchi： 1S/C19H16N2O4/c1-12-5-3-7-15(9-12)20-19(22)17-11-18(25-13(17)2)14-6-4-8-16(10-14)21(23)24/h3-11H,1-2H3,(H,20,22)
• InChI Key： YQXOTCMLMMASPI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(C(NC2=CC=CC(C)=C2)=O)=C1C

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.5±45.0 °C(Predicted)
• pka: 12.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide

Comprehensive Analysis of 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide (CAS No. 876873-93-7)

The compound 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide (CAS No. 876873-93-7) is a specialized furan derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a furan-3-carboxamide core substituted with methyl and nitrophenyl groups, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the growing focus on targeted therapies. The presence of a nitrophenyl moiety further enhances its reactivity, enabling diverse chemical modifications for optimized bioactivity.

From a synthetic perspective, CAS No. 876873-93-7 exemplifies the convergence of green chemistry principles and modern organic synthesis. Laboratories are increasingly adopting solvent-free or catalytic methods to produce such compounds, addressing environmental concerns while maintaining high yields. This aligns with the broader industry shift toward sustainable chemistry, a topic frequently searched by academics and professionals alike.

The compound's structure-activity relationship (SAR) is another hot topic. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reducing reliance on costly experimental trials. Such approaches resonate with the AI-driven trends in chemical research, where machine learning accelerates compound optimization.

Beyond pharmaceuticals, 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide has potential applications in material science. Its aromatic and polar groups could contribute to the development of organic semiconductors or photocatalysts, areas gaining traction in renewable energy research. This multidisciplinary relevance ensures its prominence in scientific literature and patent filings.

Quality control and analytical characterization of CAS No. 876873-93-7 are critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely used to verify purity and structure, topics frequently queried by quality assurance professionals. Standardized protocols for these analyses are essential to meet regulatory requirements in global markets.

In conclusion, 2-methyl-N-(3-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and advanced materials, coupled with eco-friendly synthesis routes, positions it as a compound of enduring scientific and commercial value. Future research may unlock further applications, solidifying its role in next-generation technologies.